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Compound of Interest

Compound Name: 4-(Trimethylsilyl)morpholine

Cat. No.: B079675

CAS Number: 13368-42-8

This technical guide provides a comprehensive overview of 4-(Trimethylsilyl)morpholine, a
versatile reagent in organic synthesis and material science. It is intended for researchers,
scientists, and drug development professionals, offering detailed information on its chemical
and physical properties, synthesis, reactivity, and applications, with a particular focus on its
relevance to medicinal chemistry and drug discovery.

Chemical and Physical Properties

4-(Trimethylsilyl)morpholine, also known as N-(trimethylsilyl)morpholine, is a clear, colorless
to pale yellow liquid.[1] It is a silylated derivative of morpholine, where the hydrogen atom on
the nitrogen is replaced by a trimethylsilyl group. This modification imparts unique reactivity to
the molecule, making it a useful tool in various chemical transformations.

Table 1: Physicochemical Properties of 4-(Trimethylsilyl)morpholine
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Property Value Reference(s)
CAS Number 13368-42-8 [1]
Molecular Formula C7H17NOSi [2]
Molecular Weight 159.30 g/mol [2]
Boiling Point 160 °C (lit.) [3]
Density 0.897 g/mL at 25 °C (lit.) [3]
Refractive Index (n2°/D) 1.441 (lit.) [3]
Flash Point 29 °C (84.2 °F) - closed cup [3]
Form Liquid [3]

Synthesis of 4-(Trimethylsilyl)morpholine

The most common method for the synthesis of 4-(Trimethylsilyl)morpholine is the direct
silylation of morpholine with a suitable silylating agent, such as trimethylsilyl chloride (TMSCI).
The reaction is typically carried out in an inert solvent in the presence of a base to neutralize
the hydrochloric acid byproduct.
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Synthesis of 4-(Trimethylsilyl)morpholine.

Experimental Protocol: Synthesis of 4-
(Trimethyisilyl)morpholine

4-(Trimethylsilyl)morpholine

This protocol is a representative procedure based on the general method of silylating amines.

Materials:

Morpholine

Trimethylsilyl chloride (TMSCI)

Anhydrous triethylamine (EtsN)

Anhydrous diethyl ether (Et20)
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» Round-bottom flask equipped with a reflux condenser and a dropping funnel
e Magnetic stirrer

» Nitrogen or Argon inert atmosphere setup

Procedure:

 In a flame-dried, two-necked round-bottom flask equipped with a magnetic stir bar, a reflux
condenser, and a dropping funnel, place a solution of morpholine in anhydrous diethyl ether
under an inert atmosphere.

e Add an equimolar amount of anhydrous triethylamine to the solution.

e From the dropping funnel, add a solution of trimethylsilyl chloride in anhydrous diethyl ether
dropwise to the stirred morpholine solution at room temperature. An exothermic reaction may
be observed.

» After the addition is complete, heat the reaction mixture to reflux for 2-3 hours to ensure the
completion of the reaction.

o Cool the reaction mixture to room temperature. The formation of a white precipitate
(triethylamine hydrochloride) will be observed.

« Filter the mixture to remove the triethylamine hydrochloride salt.

e Wash the filtrate with a saturated aqueous solution of sodium bicarbonate and then with
brine.

» Dry the organic layer over anhydrous sodium sulfate.

« Filter the drying agent and remove the solvent under reduced pressure using a rotary
evaporator.

e The crude product can be purified by fractional distillation under reduced pressure to yield
pure 4-(Trimethylsilyl)morpholine.
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Reactivity and Applications

4-(Trimethylsilyl)morpholine serves as a versatile reagent in organic synthesis, primarily as a
silylating agent and a non-nucleophilic base.

Silylation of Alcohols and Other Functional Groups

4-(Trimethylsilyl)morpholine is an effective silylating agent for the protection of hydroxyl
groups in alcohols, phenols, and carboxylic acids.[4] The trimethylsilyl (TMS) group is a
common protecting group in multi-step organic synthesis due to its ease of introduction and
removal under mild conditions.[5] The silylation reaction proceeds by the transfer of the
trimethylsilyl group from the nitrogen atom of 4-(trimethylsilyl)morpholine to the oxygen atom
of the hydroxyl group.

Application in Deoxynucleoside Synthesis

A significant application of silylation in drug development is the protection of hydroxyl groups in
nucleosides during the synthesis of oligonucleotides and their analogs. While direct use of 4-
(trimethylsilyl)morpholine is less documented than other silylating agents, its reactivity profile
suggests its utility in this context. The protection of the 5'- and 3'-hydroxyl groups of
deoxynucleosides is a critical step to ensure regioselective reactions at other positions of the
molecule.

Precursor for Chemical Vapor Deposition

4-(Trimethylsilyl)morpholine has been investigated as a precursor for plasma-enhanced
chemical vapor deposition (PECVD) to produce thin films.[6] The composition and properties of
the deposited films can be controlled by varying the deposition parameters.

Role in Drug Discovery and Development

While 4-(Trimethylsilyl)morpholine itself is not a therapeutic agent, the morpholine scaffold is
a privileged structure in medicinal chemistry, appearing in numerous approved drugs.[7] The
incorporation of a morpholine ring can improve the pharmacokinetic properties of a drug
molecule, such as solubility, metabolic stability, and oral bioavailability.
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Morpholine-Containing Drugs and Their Signaling
Pathways

Many drugs containing the morpholine moiety exert their therapeutic effects by modulating
specific signaling pathways involved in disease progression. Understanding these pathways is
crucial for the rational design of new drug candidates.

The Phosphatidylinositol 3-kinase (PI3K)/Akt/mammalian target of rapamycin (mTOR) pathway
is a critical signaling cascade that regulates cell growth, proliferation, survival, and metabolism.
[8][9] Dysregulation of this pathway is frequently observed in cancer. Several PI3K/mTOR
inhibitors containing a morpholine ring have been developed as anticancer agents.
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PI3K/Akt/mTOR signaling pathway and inhibition.
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The EGFR signaling pathway plays a crucial role in regulating cell proliferation, differentiation,
and survival.[10] Aberrant EGFR signaling is a hallmark of many cancers. Gefitinib, an EGFR

tyrosine kinase inhibitor that contains a morpholine moiety, is used in the treatment of certain

types of non-small cell lung cancer.
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EGFR signaling pathway and inhibition by Gefitinib.
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Linezolid is an oxazolidinone antibiotic that contains a morpholine ring. It inhibits bacterial
protein synthesis by binding to the 50S ribosomal subunit and preventing the formation of the
initiation complex, a unique mechanism of action.[3][11][12][13]
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Mechanism of action of Linezolid.

Safety and Handling

4-(Trimethylsilyl)morpholine is a flammable liquid and vapor and causes severe skin burns
and eye damage. It should be handled with appropriate personal protective equipment,
including gloves, safety glasses, and a lab coat. Work should be conducted in a well-ventilated
fume hood. It is incompatible with strong oxidizing agents and strong acids. For detailed safety
information, refer to the Safety Data Sheet (SDS).

Conclusion

4-(Trimethylsilyl)morpholine is a valuable reagent with diverse applications in organic
synthesis and materials science. Its role as a silylating agent is particularly relevant to the field
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of drug discovery for the protection of functional groups in complex molecules like nucleosides.
Furthermore, the prevalence of the morpholine scaffold in numerous approved drugs highlights
the importance of this heterocyclic motif in medicinal chemistry. A thorough understanding of
the properties, synthesis, and reactivity of 4-(trimethylsilyl)morpholine, as well as the
biological significance of the morpholine ring, can empower researchers to leverage this
compound in the development of new therapeutics and advanced materials.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b079675#4-trimethylsilyl-morpholine-cas-number-and-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Our mission is to be the trusted global source of ress Hast
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and industry. Email: info@benchchem.com
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